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Compound of Interest

Compound Name: Azelaic acid-d14

Cat. No.: B15570997 Get Quote

Solubility and Stability of Azelaic Acid-d14: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

Azelaic acid-d14 in common laboratory solvents. Due to the limited availability of specific

quantitative data for the deuterated form, this guide leverages extensive data on unlabeled

azelaic acid as a primary reference, with the understanding that the physicochemical properties

are largely comparable. This document is intended to support research and development

activities by providing essential data on solvent selection, solution preparation, and storage.

Core Concepts: Solubility and Stability
Azelaic acid-d14 is a deuterated form of azelaic acid, a naturally occurring nine-carbon

dicarboxylic acid. Its utility as an internal standard in mass spectrometry-based analyses

necessitates a thorough understanding of its behavior in various solvents.

Solubility is a critical parameter for the preparation of stock solutions and experimental media.

The solubility of azelaic acid is influenced by solvent polarity, pH, and temperature. As a

dicarboxylic acid, its solubility in aqueous solutions is pH-dependent, with increased solubility

at higher pH values due to the deprotonation of its carboxylic acid groups.
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Stability refers to the chemical integrity of Azelaic acid-d14 in solution over time. Degradation

can be influenced by the solvent, storage temperature, and exposure to light. Understanding

the stability profile is crucial for ensuring the accuracy and reproducibility of experimental

results.

Quantitative Solubility Data
While specific quantitative solubility data for Azelaic acid-d14 is limited, the following tables

provide data for both the deuterated and unlabeled forms. The data for unlabeled azelaic acid

serves as a strong surrogate for estimating the solubility of Azelaic acid-d14.

Table 1: Solubility of Azelaic Acid-d14

Solvent Solubility Conditions

Dimethyl Sulfoxide (DMSO) 100 mg/mL Requires sonication.[1]

Table 2: Solubility of Unlabeled Azelaic Acid

Solvent Solubility (approx.) Reference

Dimethyl Sulfoxide (DMSO) 10 mg/mL [2]

Dimethylformamide (DMF) 10 mg/mL [2]

Ethanol 10 mg/mL [2]

Ethanol 39.85 mg/mL [3]

Acetone 43.34 mg/mL [3]

Water 2.4 g/L (2.4 mg/mL) at 20°C [4]

Phosphate Buffered Saline

(PBS), pH 7.2
0.1 mg/mL [2]

Phosphate Buffer, pH 7.4 50.43 mg/mL [3]

Stability Profile
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The stability of Azelaic acid-d14 is crucial for its use as an analytical standard. The following

tables summarize the known stability data for the compound in its solid form and in solution.

Table 3: Stability of Azelaic Acid-d14 as a Solid

Storage Temperature Stability Duration

-20°C ≥ 5 years

4°C 2 years[1]

Table 4: Stability of Azelaic Acid-d14 in Solution

Storage Temperature Stability Duration

-80°C 6 months[1]

-20°C 1 month[1]

For unlabeled azelaic acid, aqueous solutions are not recommended for storage for more than

one day[2]. Some alcohols, such as ethanol, may render azelaic acid unstable at normal

temperatures, potentially leading to the formation of esters like ethyl azelate[4][5].

Experimental Protocols
The following are detailed methodologies for determining the solubility and stability of

compounds like Azelaic acid-d14.

Protocol for Determining Equilibrium Solubility
This protocol is based on the widely used shake-flask method.

Preparation of Saturated Solution:

Add an excess amount of Azelaic acid-d14 to a known volume of the desired solvent in a

sealed vial.
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Agitate the mixture at a constant temperature using a mechanical shaker or orbital

incubator for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

Allow the suspension to settle.

Carefully withdraw a sample of the supernatant, ensuring no solid particles are

transferred. This can be achieved by centrifugation followed by careful pipetting or by

using a syringe with a fine filter.

Quantification:

Dilute the collected supernatant with a suitable solvent to a concentration within the linear

range of the analytical method.

Analyze the concentration of Azelaic acid-d14 using a validated analytical method, such

as High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometric

detection, or UV-Vis spectrophotometry[6][7].

Calculation:

Calculate the original concentration in the saturated solution by accounting for the dilution

factor. This value represents the equilibrium solubility.

Protocol for Stability Assessment in Solution
This protocol outlines a method for evaluating the stability of Azelaic acid-d14 in a given

solvent over time.

Preparation of Stock Solution:

Prepare a stock solution of Azelaic acid-d14 in the solvent of interest at a known

concentration.

Storage Conditions:

Aliquot the stock solution into multiple sealed vials to avoid repeated freeze-thaw cycles.
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Store the vials under controlled conditions (e.g., specified temperature, protected from

light).

Time-Point Analysis:

At designated time points (e.g., 0, 1, 7, 14, 30 days), retrieve a vial for analysis.

Analyze the concentration of Azelaic acid-d14 in the sample using a validated HPLC or

other suitable analytical method.

Data Analysis:

Compare the concentration at each time point to the initial concentration (time 0).

A significant decrease in concentration over time indicates instability. The rate of

degradation can be determined from the data.

Visualizations
The following diagrams illustrate key workflows and concepts related to the analysis of Azelaic
acid-d14.
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Preparation

Sampling

Analysis

Weigh excess Azelaic acid-d14

Add known volume of solvent

Agitate at constant temperature (24-48h)

Centrifuge to pellet solid

Collect supernatant

Dilute sample

Quantify via HPLC or UV-Vis

Calculate solubility
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Caption: Workflow for Determining Equilibrium Solubility.
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Factors Influencing Solubility

Outcome

Solvent Polarity
(e.g., DMSO, Ethanol, Water)

Azelaic Acid-d14 Solubility

pH of Aqueous Solution
(Higher pH increases solubility) Temperature Physical Form

(e.g., Crystalline solid)

Click to download full resolution via product page

Caption: Key Factors Affecting Azelaic Acid-d14 Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15570997#solubility-and-stability-of-azelaic-acid-d14-
in-common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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